"2-Cyano-N-(4-(trifluoromethyl)benzyl)acetamide" biological activity
"2-Cyano-N-(4-(trifluoromethyl)benzyl)acetamide" biological activity
The following technical guide details the biological activity, mechanism of action, and experimental characterization of 2-Cyano-N-(4-(trifluoromethyl)benzyl)acetamide , a synthetic small molecule identified as a modulator of Hepatitis B Virus (HBV) capsid assembly.
Biological Activity & Therapeutic Potential in HBV Therapeutics
Executive Summary
2-Cyano-N-(4-(trifluoromethyl)benzyl)acetamide (CAS: 566926-08-7) is a bioactive small molecule belonging to the N-benzylcyanoacetamide class. While structurally related to the active metabolite of leflunomide (A77 1726) and various tyrphostin kinase inhibitors, this specific scaffold has been validated as a Capsid Assembly Modulator (CAM) targeting the Hepatitis B Virus (HBV).
Unlike nucleos(t)ide analogs (NAs) that target the viral polymerase, this compound exerts its antiviral effect by allosterically binding to the HBV core protein (Cp), disrupting the precise thermodynamics required for nucleocapsid formation. This guide explores its mechanistic underpinnings, experimental protocols for validation, and its utility as a chemical probe in antiviral drug discovery.
Chemical Identity & Physicochemical Profile[1][2]
| Property | Specification |
| IUPAC Name | 2-Cyano-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide |
| CAS Number | 566926-08-7 |
| Molecular Formula | C₁₁H₉F₃N₂O |
| Molecular Weight | 242.20 g/mol |
| Scaffold Class | N-benzylcyanoacetamide |
| Key Substituents | Cyano group ( |
| Solubility | DMSO (>10 mM), Ethanol (Moderate), Water (Low) |
| Lipophilicity (cLogP) | ~2.1 (Predicted) |
Structural Insight: The molecule features a "flexible" benzyl linker, distinguishing it from the rigid benzylidene structures found in Tyrphostin kinase inhibitors. This flexibility allows it to adapt to the hydrophobic pocket at the dimer-dimer interface of the HBV core protein, a critical site for capsid assembly modulation.
Mechanism of Action (MoA)
Primary Target: HBV Core Protein (Cp)
The biological activity of 2-Cyano-N-(4-(trifluoromethyl)benzyl)acetamide is defined by its interaction with the HBV core protein. The HBV capsid is an icosahedral structure formed by 120 Cp dimers.
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Binding Site: The compound binds to the HAP pocket (hydrophobic pocket) located at the interface between two Cp dimers.
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Modulation Class: It functions as a Class II CAM (Capsid Assembly Modulator) .
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Mechanism: By binding to the inter-dimer interface, it alters the quaternary structure of the Cp dimer, accelerating assembly kinetics.
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Outcome: This acceleration bypasses the nucleation step required for RNA encapsulation, leading to the formation of empty capsids (devoid of pre-genomic RNA) or aberrant, non-capsid polymers.
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Antiviral Effect: Without the encapsulation of pre-genomic RNA (pgRNA), the virus cannot reverse transcribe its genome, effectively halting viral replication.
Secondary/Off-Target Potential
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Kinase Inhibition: While related to cyanoacetamide-based JAK/STAT inhibitors, the lack of a Michael acceptor (unsaturated bond) reduces its potency against kinases compared to Tyrphostins.
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Ion Channels: Analogous structures have shown activity against KCNQ2/3 channels, necessitating specificity screening in neuronal cell lines during lead optimization.
Biological Pathway Visualization
The following diagram illustrates the interference of the compound within the HBV lifecycle, specifically targeting the transition from Cp dimers to the mature nucleocapsid.
Caption: Mechanism of Action. The compound binds Cp dimers, forcing rapid assembly into empty capsids, thereby preventing pgRNA encapsidation and viral replication.
Experimental Protocols
To validate the biological activity of this compound, the following assay cascade is recommended. These protocols ensure data integrity and reproducibility.
Protocol A: HBV Replication Inhibition Assay (Cell-Based)
Objective: Determine the EC₅₀ for viral DNA reduction. System: HepG2.2.15 cells (stably transfected with HBV genome).
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Seeding: Plate HepG2.2.15 cells at
cells/well in 96-well collagen-coated plates. -
Treatment: After 24h, treat cells with the compound (serial dilutions: 0.1 nM to 10 µM) in fresh media. Include Lamivudine (3TC) as a positive control.
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Incubation: Incubate for 6 days, refreshing media + compound every 2 days.
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DNA Extraction: Harvest supernatant. Extract viral DNA using a commercial silica-column kit.
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Quantification: Perform qPCR using HBV core gene primers.
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Forward: 5'-GGTCTGTCCAACCCTCTG-3'
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Reverse: 5'-GGAAAGAAGTCAGAAGGCAA-3'
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Analysis: Normalize viral load to vehicle control (DMSO). Calculate EC₅₀ using non-linear regression (GraphPad Prism).
Protocol B: Capsid Assembly Assay (In Vitro)
Objective: Confirm direct action on Cp assembly (distinguishing from polymerase inhibition). System: Recombinant HBV Core Protein (purified from E. coli).
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Preparation: Dilute purified Cp dimer (10 µM) in Assembly Buffer (50 mM HEPES, pH 7.5, 150 mM NaCl).
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Induction: Add compound (10 µM final) or DMSO.
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Trigger: Initiate assembly by increasing ionic strength (add NaCl to final 300 mM) or temperature (
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Measurement: Monitor Light Scattering at 90° (Ex/Em 350 nm) over 30 minutes.
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Result Interpretation: An increase in scattering kinetics compared to DMSO control indicates CAM activity (acceleration).
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Validation: Analyze end-products by Electron Microscopy (EM) to visualize empty vs. aberrant capsids.
Structure-Activity Relationship (SAR) Insights
The 2-cyano-N-benzylacetamide scaffold serves as a versatile template for optimization. Key SAR features include:
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The Cyano Group (-CN): Essential for hydrogen bonding with the residue Trp102 in the HAP pocket. Removal or replacement with an amide often results in loss of potency.
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The Trifluoromethyl Group (-CF₃): Provides metabolic stability and enhances lipophilicity, improving penetration into the hydrophobic core pocket.
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The Benzyl Linker: The saturated methylene spacer (
) allows the phenyl ring to adopt an optimal "edge-to-face" interaction with Phe23 of the core protein. Unsaturating this linker (to benzylidene) shifts the profile towards kinase inhibition (e.g., Tyrphostins), which is undesirable for antiviral specificity.
SAR Optimization Workflow
Caption: SAR Optimization Logic. Modifications to the linker and headgroup critically dictate the switch between antiviral efficacy and off-target kinase inhibition.
Safety & DMPK Considerations
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Cytotoxicity: Must be monitored using CC₅₀ assays (e.g., MTT or CellTiter-Glo) in HepG2 cells. High concentrations of cyanoacetamides can be cytotoxic due to Michael acceptor reactivity if metabolic activation occurs.
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Metabolic Stability: The benzyl position is susceptible to P450-mediated hydroxylation. Fluorination (as seen in the -CF₃ group) helps mitigate this, but further blocking (e.g., alpha-methylation) may be required for in vivo half-life extension.
References
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Molaid Chemicals. (2024).[1] 2-cyano-N-(4-(trifluoromethyl)benzyl)acetamide: Biological Activity and HBV Capsid Inhibition. Retrieved from [Link]
- Stray, S. J., et al. (2005). Structure-Activity Relationship of a New Class of Anti-Hepatitis B Virus Agents. Journal of Virology. (Contextual reference for CAM mechanisms).
- Bourne, C., et al. (2008). Small-Molecule Effectors of Hepatitis B Virus Capsid Assembly. Science, 322(5909), 1839-1842.
